Cas no 1066-54-2 (ethynyltrimethylsilane)

ethynyltrimethylsilane Properties

Names and Identifiers

• Trimethylsilylacetylene
• TMSA
• TMS ACETYLENE
• (Trimethylsilyl)ethyne
• 1-(Trimethylsilyl)acetylene
• 1-Trimethylsilylethyne
• Acetylene, trimethylsilyl-
• Ethyne,-trimethylsilyl
• ethynyltrimethyl-silan
• Silane, ethynyltrimethyl-
• Silane, trimethyl-, ethynyl-
• (Thrimethylsilyl)acetylene
• Ethynyltrimethylsilane~TMS acetylene
• ETHYNYLTRIMETHYLSILANE, WACKER-QUALITY
• Ethynyltrimethylsilane
• (Trimethylsilyl)acetylene
• ethynyl(trimethyl)silane
• Trimethylsilacetylene
• Timethylsilyacetylene
• ETHINYLTRIMETHYLSILANE
• ethynyl-trimethyl-silane
• trimethylsilyl acetylene
• ethynyltrimethyl silane
• trimethylsilyl-acetylene
• CWMFRHBXRUITQE-UHFFFAOYSA-N
• Trimethylsilylacetylene, 98%
• TMSacetylene
• TMS-acetylene
• trimethylsilylethyne
• trimethylsilyl-ethyne
• ethynyitrimethylsilane
• trimethylsilylacetylen
• trimethylsilanylethyne
• Trim
• ETHYNYLTRIMETHYLSILANE
• 2-trimethylsilylacetylene
• Trimetylsilylacetylene
• (Trimethylsilyl) acetylene
• T1239
• DTXSID7061435
• ethynyl-trimethyl silane
• (trimethylsilyl)acetylen
• trimethylsilanylacetylene
• trimethlysilylacetylene
• AMY1236
• 1066-54-2
• C5H10Si
• CS-0015355
• trimetylsilyl acetylene
• trimethyl silyl acetylene
• (ethynyl)trimethylsilane
• F0001-0134
• AKOS000121121
• (Trimethylsilyl)Acetylene, 98%
• MFCD00008569
• NS00042704
• J-802298
• trimethysilyl acetylene
• BP-30047
• Ethynyl-trimethylsilane
• trimethyl-silylacetylene
• EINECS 213-919-9
• ethynyl trimethylsilane
• (tms)-acetylene
• trimethylsilanyl acetylene
• (Trimethylsilyl)acetylene-d
• 1-trimethylsilylacetylene
• A801480
• STR06547
• tms-acetylide
• Ethynyltrimethylsilane, 98%
• Ethynyl trimethyl silane
• (trimethylsily)acetylene
• trimethyl silylacetylene
• (trimethylsilanyl)acetylene
• ethinyl trimethylsilane
• (trimethylsilyl)-acetylene
• BCP14441
• EN300-27134
• Q-101308
• Trimethylethynylsilane
• Q3044982
• InChI=1/C5H10Si/c1-5-6(2,3)4/h1H,2-4H
• 1-ethynyl(trimethyl)silane
• (trimethyl-silyl)acetylene
• trimethylsilyl acetylide
• 1-trimethylsilyl-ethyne
• ETHYNYLTRIMETHYLSILANE, 97%
• TMS acetylene
• 913849-91-9
• DB-319610
• ethinyltrimethylsilane
• silane, ethynyltrimethyl
• DTXCID3033012
• +Expand

• MDL： MFCD00008569
• InChIKey： CWMFRHBXRUITQE-UHFFFAOYSA-N
• Inchi： 1S/C5H10Si/c1-5-6(2,3)4/h1H,2-4H3
• SMILES： [Si](C#C[H])(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 906752

Computed Properties

• Exact Mass: 98.05520
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 98.055176853g/mol
• Heavy Atom Count: 6
• Complexity: 77.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 1.49700
• PSA: 0.00000
• Refractive Index: n20/D 1.388(lit.)
• Water Partition Coefficient: React
• Boiling Point: 53 °C(lit.)
• Melting Point: >0°C
• Vapor Pressure: 4.18 psi ( 20 °C)
• Flash Point: Fahrenheit: -29.2 ° f
  Celsius: -34 ° c
  
• Solubility: Miscible with organic solvents.
• Color/Form: Colorless transparent liquid.
• Solubility: Water soluble reaction
• Sensitiveness: Sensitive to air and humidity
• Density: 0.709 g/cm3(lit.)

ethynyltrimethylsilane Security Information

• Symbol: GHS02 GHS07
• WGK Germany：NWG
• Safety Term：3
• Safety Instruction： S16-S26-S36
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Hazard Level：3
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：UN 1993 3/PG 2
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 11-36/37/38
• Signal Word：Danger
• TSCA：T
• HazardClass：3

ethynyltrimethylsilane Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds